![molecular formula C16H18N2O B4582614 4-ethyl-N-[1-(4-pyridinyl)ethyl]benzamide](/img/structure/B4582614.png)
4-ethyl-N-[1-(4-pyridinyl)ethyl]benzamide
Overview
Description
4-ethyl-N-[1-(4-pyridinyl)ethyl]benzamide, also known as EPEB, is a chemical compound that has gained attention in the scientific community for its potential use in the treatment of various neurological disorders. EPEB belongs to the family of benzamides and is a selective positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5).
Scientific Research Applications
Organic Synthesis and Chemical Reactivity
4-ethyl-N-[1-(4-pyridinyl)ethyl]benzamide serves as a key intermediate or reactant in the synthesis of complex organic compounds. For instance, it's involved in the regioselective deprotonation of related benzoic acid derivatives, which underlines its utility in generating lithio derivatives critical for further chemical transformations, such as the synthesis of alkaloids with potential biological activities (Rebstock et al., 2004). This illustrates its role in enabling precise synthetic routes in organic chemistry, leading to compounds with specific structural features and potential therapeutic applications.
Biological Evaluation and Mechanism of Action
The compound also features in studies exploring its biological activities and mechanisms of action. For example, novel benzamides incorporating the pyrazole or indazole nucleus, which share structural similarities with this compound, have been synthesized and evaluated for their antiproliferative activity against human lung carcinoma cells. These studies reveal that such compounds can induce intrinsic apoptotic pathways and activate TRAIL-inducing death pathways, highlighting the potential for therapeutic applications in cancer treatment (Raffa et al., 2019).
Neuroleptic Activity
Furthermore, derivatives of benzamides, akin to this compound, have been investigated for their neuroleptic activity. These studies have led to the identification of compounds with significant inhibitory effects on stereotyped behavior in animal models, indicating their potential use in treating psychotic disorders. The structure-activity relationship studies in this context provide valuable insights into the design of more potent and selective neuroleptic agents (Iwanami et al., 1981).
Receptor Binding Properties
Additionally, the compound's structural framework is instrumental in studying receptor binding properties, particularly in the context of dopamine-D2 receptors in the brain. Tritium-labelled analogs of similar benzamide compounds have been utilized in in vitro receptor binding studies to understand the specific interactions and binding affinities with dopamine-D2 receptors, offering insights into the development of selective antagonists for neurological applications (Hall et al., 1985).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide is the Rho-associated kinase-1 (ROCK1) . ROCK1 plays a pivotal role in heart diseases, different types of malignancy, and many neurological disorders . It is involved in the phosphorylation of protein kinase-C (PKC), which ultimately induces smooth muscle cell contraction in the vascular system .
Mode of Action
The compound interacts with ROCK1 through critical interactions and binding affinities It is known that the inhibition of rock1 is a promising therapy for patients with cardiovascular disease .
Biochemical Pathways
The biochemical pathways affected by 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide are related to the function of ROCK1. When ROCK1 is hyperactive, it phosphorylates PKC, leading to smooth muscle cell contraction in the vascular system . By inhibiting ROCK1, the compound can potentially alleviate conditions related to these pathways.
Result of Action
The molecular and cellular effects of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide’s action are primarily related to its inhibition of ROCK1. This inhibition can potentially lead to a decrease in smooth muscle cell contraction in the vascular system, offering a promising therapy for patients with cardiovascular disease .
Biochemical Analysis
Biochemical Properties
4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been shown to interact with Rho-associated kinase-1 (ROCK1), a protein involved in cardiovascular diseases and neurological disorders . The interaction between 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide and ROCK1 involves binding to the active site of the enzyme, leading to inhibition of its activity. This inhibition can result in the modulation of downstream signaling pathways and cellular processes.
Cellular Effects
The effects of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the inhibition of ROCK1 by 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide can lead to reduced phosphorylation of protein kinase-C (PKC), ultimately affecting smooth muscle cell contraction in the vascular system . Additionally, this compound may impact gene expression by altering the transcriptional activity of specific genes involved in cellular metabolism and signaling.
Molecular Mechanism
The molecular mechanism of action of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. By binding to the active site of ROCK1, 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide inhibits the enzyme’s activity, leading to downstream effects on cellular signaling pathways . This inhibition can result in reduced phosphorylation of target proteins, such as PKC, and subsequent changes in cellular function. Additionally, the compound may influence gene expression by modulating transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide remains stable under specific conditions, but its degradation can occur over extended periods . Long-term exposure to the compound in in vitro or in vivo studies may result in sustained inhibition of ROCK1 and other target enzymes, leading to prolonged effects on cellular processes.
Dosage Effects in Animal Models
The effects of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects on cellular function, while higher doses can lead to significant inhibition of ROCK1 and other target enzymes . Threshold effects have been observed, where a specific dosage is required to achieve noticeable biochemical and cellular changes. Additionally, high doses of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide may result in toxic or adverse effects, highlighting the importance of dosage optimization in experimental studies.
Metabolic Pathways
4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its metabolism. The compound may undergo biotransformation through enzymatic reactions, leading to the formation of metabolites that can further interact with cellular components . These metabolic pathways can affect the compound’s bioavailability, efficacy, and potential toxicity, making it essential to understand its metabolic fate in biological systems.
Transport and Distribution
The transport and distribution of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide within cells and tissues are crucial for its biological activity. The compound may interact with specific transporters or binding proteins that facilitate its uptake and distribution . Once inside the cells, 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide can localize to various cellular compartments, influencing its accumulation and activity. Understanding the transport and distribution mechanisms is essential for optimizing the compound’s therapeutic potential.
Subcellular Localization
The subcellular localization of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide plays a significant role in its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, its localization to the nucleus can influence gene expression, while its presence in the cytoplasm may affect signaling pathways and metabolic processes. Understanding the subcellular localization of 4-ethyl-N-[1-(pyridin-4-yl)ethyl]benzamide is essential for elucidating its mechanism of action and optimizing its therapeutic applications.
properties
IUPAC Name |
4-ethyl-N-(1-pyridin-4-ylethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-3-13-4-6-15(7-5-13)16(19)18-12(2)14-8-10-17-11-9-14/h4-12H,3H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKMZVWNUQYERFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC(C)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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